1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea
Description
The compound 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea is a heterocyclic urea derivative featuring:
- Urea core: A central urea (-NH-C(=O)-NH-) group, common in bioactive molecules for hydrogen bonding and receptor interactions.
- Cyclohexyl substituent: A lipophilic cyclohexyl group attached to one urea nitrogen, enhancing membrane permeability.
- Thiazol-2-yl moiety: A 1,3-thiazole ring linked to the urea, contributing to aromatic stacking and metabolic stability.
- Piperazine-furan-carbonyl chain: A 3-oxopropyl spacer connects the thiazole to a piperazine ring, which is further acylated by a furan-2-carbonyl group. This moiety may modulate solubility and target selectivity .
Properties
IUPAC Name |
1-cyclohexyl-3-[4-[3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl]-1,3-thiazol-2-yl]urea | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N5O4S/c28-19(26-10-12-27(13-11-26)20(29)18-7-4-14-31-18)9-8-17-15-32-22(24-17)25-21(30)23-16-5-2-1-3-6-16/h4,7,14-16H,1-3,5-6,8-13H2,(H2,23,24,25,30) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPMRVTLDBWTVAL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)NC2=NC(=CS2)CCC(=O)N3CCN(CC3)C(=O)C4=CC=CO4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N5O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-Cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea is a synthetic compound with potential therapeutic applications. Its unique structure, featuring a cyclohexyl group, a thiazole moiety, and a furan-carbonyl piperazine, suggests diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea is C21H27N5O3S. The compound has a complex structure that may influence its interaction with biological targets.
| Property | Value |
|---|---|
| Molecular Weight | 413.54 g/mol |
| Solubility | Soluble in DMSO and DMF |
| Melting Point | Not available |
The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets. Preliminary studies suggest that it may inhibit specific enzymes or receptors involved in disease pathways. For instance, the thiazole and piperazine components can enhance binding affinity to protein targets, potentially modulating their activity.
Anticancer Activity
Research indicates that compounds similar to 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea exhibit significant anticancer properties. In vitro studies have shown that such compounds can induce apoptosis in cancer cell lines through various pathways:
- Apoptotic Pathways : Induction of both intrinsic and extrinsic apoptotic pathways has been observed in HeLa cells treated with structurally related compounds.
- Cell Cycle Arrest : Some derivatives have been shown to cause cell cycle arrest in the G2/M phase, leading to reduced proliferation of cancer cells.
Antimicrobial Activity
The compound's structural features suggest potential antimicrobial properties. Similar thiazole derivatives have exhibited activity against various bacterial strains:
| Microorganism | Activity |
|---|---|
| Staphylococcus aureus | Inhibited |
| Escherichia coli | Inhibited |
| Candida albicans | Moderate inhibition |
Case Studies and Research Findings
Several studies have investigated the biological activities of compounds related to 1-cyclohexyl-3-(4-{3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)urea:
- Study on Antitumor Effects : A study evaluated the anticancer effects of thiazole derivatives on multiple cancer cell lines (Mia PaCa-2, PANC-1). Results indicated that some compounds exhibited IC50 values in the low micromolar range, indicating potent activity against these cell lines.
- Antimicrobial Screening : Another research project screened various thiazole derivatives for antimicrobial activity using the disk diffusion method. Compounds similar to the target compound showed significant inhibition zones against Staphylococcus aureus and Candida albicans.
Comparison with Similar Compounds
Structural Analogues and Key Differences
The following table highlights structural analogs and their distinguishing features:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
